Cas no 1806871-70-4 (Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1806871-70-4
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4861283
• Update Time: 2025-10-31

Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)4-5(9)3(6(10)11)2-13-7(4)12/h2,6H,1H3
• InChI Key： RVCVLGHVSNPDGT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(=C(C=N1)C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS: 1806871-70-4)

Methyl 4-bromo-5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS: 1806871-70-4) is a highly functionalized pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. The presence of multiple halogen substituents and a difluoromethyl group makes it a valuable building block for the construction of complex heterocyclic systems.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis method starting from commercially available 2-amino-4-bromo-5-methylpyridine, achieving an overall yield of 78% with excellent regioselectivity. The protocol utilizes sequential halogenation and carboxylation steps, followed by selective difluoromethylation using Langlois' reagent (CF₃SO₂Na). This advancement addresses previous challenges in controlling the selectivity of multiple halogen substitutions on the pyridine ring.

In pharmaceutical applications, this compound has shown particular promise as a precursor for kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in developing potent and selective JAK3 inhibitors for autoimmune diseases. The iodine and bromine substituents allow for efficient cross-coupling reactions, while the difluoromethyl group enhances metabolic stability of the final drug candidates. Molecular modeling studies indicate that derivatives of this scaffold exhibit improved binding affinity due to favorable halogen bonding interactions with kinase domains.

The compound's utility extends to radiopharmaceutical development, where its iodine moiety serves as an excellent handle for radioiodination. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals (2024) described its use in creating ¹²³I-labeled probes for imaging protein-protein interactions in cancer cells. The difluoromethyl group was found to significantly improve blood-brain barrier penetration compared to non-fluorinated analogs, opening new possibilities for neurological disorder diagnostics.

From a safety and handling perspective, recent Material Safety Data Sheet (MSDS) updates (2024) highlight that while the compound is stable under standard laboratory conditions, special precautions are required due to its lachrymatory properties and potential skin sensitization. Proper personal protective equipment including nitrile gloves and eye protection is recommended when handling this material. Storage should be in amber glass containers under inert atmosphere at -20°C to prevent degradation.

Future research directions for this compound include exploring its use in metal-catalyzed cross-coupling reactions for DNA-encoded library synthesis and investigating its potential as a fragment in fragment-based drug discovery. The unique combination of halogen atoms and fluorine substitution patterns makes it particularly attractive for these applications. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with anticipated IND filings in 2025-2026 for compounds targeting inflammatory bowel disease and certain hematological malignancies.